Cas no 57148-90-0 (2-BenzoDisoxazol-3-ylethanol)

• Product Name: 2-BenzoDisoxazol-3-ylethanol
• CAS No: 57148-90-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD08236835
• CID: 946532
• PubChem ID: 12279142
• Update Time: 2025-11-02

2-BenzoDisoxazol-3-ylethanol Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d]isoxazol-3-yl)ethanol
• 2-(1,2-benzisoxazol-3-yl)ethanol
• 2-(1,2-benzoxazol-3-yl)ethanol
• 1,2-Bentisoxazol-3-ethanol
• 3-Hydroxyaethyl-1,2-benzisooxazol
• 2-Benzo[d]isoxazol-3-yl-ethanol
• F13381
• 57148-90-0
• CS-0453684
• DTXSID10483880
• SCHEMBL1560932
• A924405
• 2-(1,2-BENZOXAZOL-3-YL)ETHAN-1-OL
• AKOS006285757
• AB44138
• CYKKOJQAYUCNGO-UHFFFAOYSA-N
• 2-(benzo[d]isoxazol-3-yl)-ethanol
• EN300-267640
• 2-(benzo[d]isoxazol-3-yl)ethan-1-ol
• 2-BenzoDisoxazol-3-ylethanol

• MDL： MFCD08236835
• Inchi： 1S/C9H9NO2/c11-6-5-8-7-3-1-2-4-9(7)12-10-8/h1-4,11H,5-6H2
• InChI Key： CYKKOJQAYUCNGO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CCO)=N1

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 1.36260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-BenzoDisoxazol-3-ylethanol

Exploring the Versatile Applications and Properties of 2-BenzoDisoxazol-3-ylethanol (CAS No. 57148-90-0)

2-BenzoDisoxazol-3-ylethanol (CAS No. 57148-90-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and broad range of applications. This compound, which belongs to the benzodisoxazole family, is characterized by its benzo-disoxazole core and an ethanol functional group, making it a versatile intermediate in various chemical syntheses. Researchers and industry professionals are increasingly interested in 2-BenzoDisoxazol-3-ylethanol for its potential in pharmaceuticals, agrochemicals, and material science.

One of the key reasons behind the growing popularity of 2-BenzoDisoxazol-3-ylethanol is its role as a building block in the development of novel drug candidates. The benzo-disoxazole moiety is known for its bioactivity, and when combined with the ethanol side chain, it opens up possibilities for creating molecules with enhanced solubility and bioavailability. This has led to a surge in searches for "2-BenzoDisoxazol-3-ylethanol uses in medicine" and "CAS 57148-90-0 pharmaceutical applications," reflecting the compound's relevance in modern drug discovery.

In addition to its pharmaceutical potential, 2-BenzoDisoxazol-3-ylethanol is also being explored in the field of agrochemicals. The compound's ability to act as a precursor for herbicides and fungicides has made it a topic of interest for researchers looking to develop more sustainable crop protection solutions. Queries like "2-BenzoDisoxazol-3-ylethanol in agriculture" and "benzo-disoxazole derivatives for crop protection" highlight the compound's emerging role in this sector.

The synthesis of 2-BenzoDisoxazol-3-ylethanol typically involves multi-step organic reactions, with careful attention to yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are often employed to characterize the compound, ensuring its suitability for high-end applications. This level of precision has led to increased searches for "how to synthesize 2-BenzoDisoxazol-3-ylethanol" and "CAS 57148-90-0 synthesis methods," as chemists seek to optimize production processes.

From a commercial perspective, the demand for 2-BenzoDisoxazol-3-ylethanol is on the rise, with suppliers catering to pharmaceutical, agrochemical, and research sectors. The compound's niche applications have made it a valuable commodity, and market analysts are closely monitoring trends related to "2-BenzoDisoxazol-3-ylethanol suppliers" and "CAS 57148-90-0 market price." Its stability under various conditions and compatibility with other chemicals further enhance its market appeal.

Environmental and safety considerations are also paramount when working with 2-BenzoDisoxazol-3-ylethanol. While the compound is not classified as hazardous under standard regulations, proper handling and storage protocols are recommended to maintain its integrity. This has prompted queries such as "2-BenzoDisoxazol-3-ylethanol safety data" and "CAS 57148-90-0 handling guidelines," underscoring the importance of responsible usage in industrial and laboratory settings.

Looking ahead, the future of 2-BenzoDisoxazol-3-ylethanol appears promising, with ongoing research exploring its potential in new domains. Innovations in green chemistry and sustainable synthesis methods are expected to further elevate the compound's profile, making it a subject of continued interest for scientists and industry stakeholders alike. As the body of knowledge around 2-BenzoDisoxazol-3-ylethanol expands, so too will its applications, solidifying its position as a valuable tool in modern chemistry.